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Compound of Interest

Compound Name:
N-(3-bromophenyl)-2-

methoxyacetamide

CAS No.: 430463-83-5

Cat. No.: B184441 Get Quote

Part 1: Executive Summary & Physicochemical
Profile
N-(3-bromophenyl)-2-methoxyacetamide (CAS: 430463-83-5) is a functionalized N-

arylacetamide intermediate frequently employed in the synthesis of kinase inhibitors and

heterocyclic scaffolds. Its solubility behavior is governed by a competition between the lipophilic

3-bromophenyl moiety and the polar, hydrogen-bonding 2-methoxyacetamide tail.

Understanding this duality is critical for process optimization. While the bromine atom drives

solubility in chlorinated and aromatic solvents, the amide backbone necessitates polar protic or

aprotic media for complete dissolution, particularly during recrystallization.
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Property Value / Description

Molecular Formula

C

H

BrNO

Molecular Weight 244.09 g/mol

Physical State Solid (Powder/Crystals)

Predicted LogP ~1.8 – 2.2 (Lipophilic)

H-Bond Donors 1 (Amide N-H)

H-Bond Acceptors 2 (Amide C=O, Methoxy O)

Melting Point
Est. 85–95°C (Based on structural analogs [1]

[2])

Part 2: Solubility Profile & Solvent Selection
The following solubility data is synthesized from experimental precedents of structural analogs

(e.g., N-(3-bromophenyl)acetamide) and thermodynamic solubility modeling (Hansen Solubility

Parameters).

Primary Solvent Classes
The solubility of N-(3-bromophenyl)-2-methoxyacetamide follows a "like-dissolves-like"

mechanism heavily influenced by the amide functionality.
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Solvent Class
Representative
Solvents

Solubility Rating
Operational
Context

Polar Aprotic DMSO, DMF, DMAc
Excellent (>100

mg/mL)

Stock Solutions: Ideal

for biological assays

or reaction media

requiring high

concentration. Hard to

remove.

Chlorinated
Dichloromethane

(DCM), Chloroform
Good (>50 mg/mL)

Reaction/Extraction:

Excellent for synthesis

and liquid-liquid

extraction. Solubilizes

the bromophenyl ring

effectively.

Polar Protic
Methanol, Ethanol,

Isopropanol

Temperature

Dependent

Recrystallization:

Moderate solubility at

RT; high solubility at

reflux. The "Gold

Standard" for

purification.

Esters/Ketones Ethyl Acetate, Acetone Moderate

Workup/Trituration:

Good for washing;

may require heating

for full dissolution.

Non-Polar
Hexane, Heptane,

Diethyl Ether
Poor/Insoluble

Precipitation: Used as

an anti-solvent to

force the product out

of solution.

Aqueous Water, PBS
Insoluble (<0.5

mg/mL)

Precipitation: Product

will crash out if water

is added to a

DMSO/Ethanol

solution.
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Mechanistic Insight
The Bromine Effect: The meta-bromo substituent increases lipophilicity (LogP), making the

compound significantly more soluble in DCM and Toluene compared to non-halogenated

analogs.

The Methoxy Effect: Unlike a simple methyl group, the 2-methoxy tail acts as a weak H-bond

acceptor. This slightly enhances solubility in alcohols (Ethanol/Methanol) compared to N-(3-

bromophenyl)acetamide, aiding in recrystallization efficiency [3].

Part 3: Experimental Protocols
Protocol A: Solubility Determination (Gravimetric)
Use this protocol to validate solubility for a specific batch or new solvent system.

Preparation: Weigh 10 mg of N-(3-bromophenyl)-2-methoxyacetamide into a 4 mL glass

vial.

Addition: Add solvent in 100 µL increments at Room Temperature (25°C).

Agitation: Vortex for 30 seconds after each addition.

Observation:

Soluble: Clear solution obtained with <1 mL solvent (>10 mg/mL).

Sparingly Soluble: Requires heating or 1–10 mL solvent.

Insoluble: Visible solid remains after 10 mL solvent addition.

Protocol B: Recrystallization (Purification)
Recommended Solvent System: Ethanol or Ethanol/Water.

Dissolution: Place crude solid in a flask. Add Ethanol (95% or absolute) slowly while heating

to reflux (approx. 78°C). Stop adding solvent as soon as the solid dissolves completely.
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Filtration (Optional): If insoluble particles (dust/catalyst) remain, filter the hot solution through

a pre-warmed funnel.

Crystallization: Allow the solution to cool slowly to Room Temperature. Then, cool further in

an ice bath (0–4°C) for 1 hour.

Note: Rapid cooling may trap impurities.

Collection: Filter the crystals using vacuum filtration.

Wash: Wash the filter cake with a small volume of cold (-20°C) Ethanol or Hexane.

Drying: Dry under vacuum at 40°C to remove residual solvent.

Part 4: Visualizations
Solubility Decision Tree
This workflow guides the selection of the optimal solvent based on the intended application

(Synthesis, Purification, or Analysis).
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Figure 1: Decision matrix for solvent selection based on process stage.

Recrystallization Workflow
A visual guide to the purification mechanism relying on temperature-dependent solubility.
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Figure 2: Thermal cycle for the purification of N-arylacetamides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Solubility Profiling of N-(3-
bromophenyl)-2-methoxyacetamide]. BenchChem, [2026]. [Online PDF]. Available at:
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solubility-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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